Cas no 2004-74-2 ( )

structure
Chemical and Physical Properties
Names and Identifiers
-
- dimethyl 3,4-dihydroxyfuran-2,5-dicarboxylate
- 2,5-bis[hydroxy(methoxy)methylidene]oxolane-3,4-dione
- 3,4-Dihydroxy-2,5-furandicarbonsaeuredimethylester
- 3,4-Dihydroxyfuran-2,5-dicarbonsaeure-dimethylester
- 3,4-Dihydroxy-furan-2,5-dicarbonsaeure-dimethylester
- 3,4-dihydroxyfuran-2,5-dicarboxylic acid dimethyl ester
- 3,4-dihydroxy-furan-2,5-dicarboxylic acid dimethyl ester
- 3,4-Dihydroxy-furan-dicarbonsaeure-(2,5)-di
- AC1NTLT3
- AC1O03DB
- AC1OBBRO
- CTK1A5001
- NSC179673
- dimethyl 3,4-dihydroxy-2,5-furandicarboxylate
- SCHEMBL11453281
- 2004-74-2
- CHEBI:189133
- dimethyl 3,4-dihydroxyuran-2,5-dicarboxylate
- NSC-179673
- 2,5-Furandicarboxylic acid, 3,4-dihydroxy-, 2,5-dimethyl ester
- DTXSID80306759
- AKOS024322744
- NSC 179673
- AC-776/40848584
- (2E,5E)-2,5-bis(hydroxy-methoxy-methylidene)oxolane-3,4-dione
-
-
- Inchi: InChI=1S/C8H8O7/c1-13-7(11)5-3(9)4(10)6(15-5)8(12)14-2/h9-10H,1-2H3
- InChI Key: RJLISWCWSXGEMK-UHFFFAOYSA-N
- SMILES: COC(=O)C1=C(C(=C(O1)C(=O)OC)O)O
Computed Properties
- Exact Mass: 216.02694
- Monoisotopic Mass: 216.02700259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 106Ų
- XLogP3: 1.8
Experimental Properties
- PSA: 102.29
- LogP: 0.26400
Related Literature
-
Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
-
Eli Sutter,Juan Carlos Idrobo,Peter Sutter J. Mater. Chem. C, 2020,8, 11555-11562
-
Amitabh Jha,Ajaya B. Naidu,Ashraf M. Abdelkhalik Org. Biomol. Chem., 2013,11, 7559-7565
-
Shenglai Yao,Christoph van Wüllen,Matthias Driess Chem. Commun., 2008, 5393-5395
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